Cas no 1396848-18-2 (3-2-hydroxy-2-(thiophen-2-yl)propyl-1-(3-phenylpropyl)urea)

• Product Name: 3-2-hydroxy-2-(thiophen-2-yl)propyl-1-(3-phenylpropyl)urea
• CAS No: 1396848-18-2
• MF: C₁₇H₂₂N₂O₂S
• MW: 318.433783054352
• CID: 6076502
• PubChem ID: 71782510
• Update Time: 2025-06-14

3-2-hydroxy-2-(thiophen-2-yl)propyl-1-(3-phenylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-hydroxy-2-(thiophen-2-yl)propyl-1-(3-phenylpropyl)urea
• F5857-8615
• 1-(2-hydroxy-2-thiophen-2-ylpropyl)-3-(3-phenylpropyl)urea
• 3-[2-hydroxy-2-(thiophen-2-yl)propyl]-1-(3-phenylpropyl)urea
• 1-(2-hydroxy-2-(thiophen-2-yl)propyl)-3-(3-phenylpropyl)urea
• AKOS024524981
• 1396848-18-2
• VU0525913-1

• Inchi： 1S/C17H22N2O2S/c1-17(21,15-10-6-12-22-15)13-19-16(20)18-11-5-9-14-7-3-2-4-8-14/h2-4,6-8,10,12,21H,5,9,11,13H2,1H3,(H2,18,19,20)
• InChI Key： BNJOERIPWWXKAP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)(CNC(NCCCC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 318.14019912g/mol
• Monoisotopic Mass: 318.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 89.6Ų

Additional information on 3-2-hydroxy-2-(thiophen-2-yl)propyl-1-(3-phenylpropyl)urea

Comprehensive Overview of 3-2-hydroxy-2-(thiophen-2-yl)propyl-1-(3-phenylpropyl)urea (CAS No. 1396848-18-2)

The compound 3-2-hydroxy-2-(thiophen-2-yl)propyl-1-(3-phenylpropyl)urea (CAS No. 1396848-18-2) is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular architecture, featuring a thiophene ring and a phenylpropyl group, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive molecule, given its ability to interact with biological targets.

In recent years, the demand for urea-based compounds has surged due to their versatility in medicinal chemistry. 3-2-hydroxy-2-(thiophen-2-yl)propyl-1-(3-phenylpropyl)urea stands out for its balanced hydrophilicity and lipophilicity, which enhances its bioavailability. This property is critical for drug delivery systems, a hot topic in modern pharmacology. Users searching for "urea derivatives in drug design" or "thiophene-containing bioactive compounds" will find this molecule highly relevant.

The synthesis of CAS No. 1396848-18-2 involves multi-step organic reactions, often starting from thiophene-2-carbaldehyde and 3-phenylpropylamine. Its hydroxypropyl moiety contributes to its solubility in polar solvents, a feature frequently explored in formulation studies. Given the rising interest in green chemistry, researchers are also investigating eco-friendly synthesis routes for this compound, aligning with the global push for sustainable science.

From a therapeutic perspective, 3-2-hydroxy-2-(thiophen-2-yl)propyl-1-(3-phenylpropyl)urea has shown preliminary activity in modulating enzyme pathways. For instance, its urea linkage may inhibit protein-protein interactions, a mechanism leveraged in oncology and neurology research. Queries like "urea-based enzyme inhibitors" or "thiophene derivatives in CNS disorders" reflect the growing curiosity around such applications.

Beyond pharmaceuticals, this compound’s aromatic and heterocyclic components make it valuable in material science. Its potential use in organic electronics or sensors is under exploration, catering to searches like "thiophene polymers for optoelectronics." The compound’s stability under varying pH conditions further broadens its utility.

In summary, 3-2-hydroxy-2-(thiophen-2-yl)propyl-1-(3-phenylpropyl)urea (CAS No. 1396848-18-2) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from drug discovery to advanced materials—ensure its relevance in both academic and industrial settings. As research progresses, this compound may unlock new frontiers in science and technology.